Cas no 2228786-28-3 (5-1-(aminomethyl)-3-hydroxycyclobutyl-3-methoxybenzene-1,2-diol)

• Product Name: 5-1-(aminomethyl)-3-hydroxycyclobutyl-3-methoxybenzene-1,2-diol
• CAS No: 2228786-28-3
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6235385
• PubChem ID: 165642333
• Update Time: 2025-07-09

5-1-(aminomethyl)-3-hydroxycyclobutyl-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminomethyl)-3-hydroxycyclobutyl-3-methoxybenzene-1,2-diol
• 2228786-28-3
• EN300-1797625
• 5-[1-(aminomethyl)-3-hydroxycyclobutyl]-3-methoxybenzene-1,2-diol

• Inchi： 1S/C12H17NO4/c1-17-10-3-7(2-9(15)11(10)16)12(6-13)4-8(14)5-12/h2-3,8,14-16H,4-6,13H2,1H3
• InChI Key： OUDBRUWOEIAJSB-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=C(C(=C(C=2)OC)O)O)(CN)C1

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-1-(aminomethyl)-3-hydroxycyclobutyl-3-methoxybenzene-1,2-diol

Introduction to 5-1-(aminomethyl)-3-hydroxycyclobutyl-3-methoxybenzene-1,2-diol (CAS No. 2228786-28-3)

5-1-(aminomethyl)-3-hydroxycyclobutyl-3-methoxybenzene-1,2-diol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2228786-28-3, this molecule represents a unique structural motif that combines a cyclobutyl ring with a substituted benzene ring, featuring both hydroxyl and methoxy functional groups. The presence of an aminomethyl side chain further enhances its potential for biological activity, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The structural framework of 5-1-(aminomethyl)-3-hydroxycyclobutyl-3-methoxybenzene-1,2-diol suggests several possible biological interactions. The cyclobutyl ring, known for its rigid structure, can contribute to the stability and specificity of binding interactions with biological targets. Additionally, the aromatic ring system, substituted with hydroxyl and methoxy groups, is reminiscent of many bioactive natural products and pharmaceuticals. The aminomethyl group introduces a polar and potentially nucleophilic moiety, which could be exploited in drug design to enhance solubility or to participate in covalent binding interactions.

In recent years, there has been growing interest in the development of molecules that exhibit dual functionality, capable of interacting with multiple biological pathways simultaneously. The combination of hydroxyl and methoxy groups in 5-1-(aminomethyl)-3-hydroxycyclobutyl-3-methoxybenzene-1,2-diol may confer such dual activity. For instance, the hydroxyl group could engage in hydrogen bonding or participate in redox reactions, while the methoxy group might influence metabolic stability or lipophilicity. These properties make it an attractive scaffold for designing compounds with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. The presence of both reactive sites—the aminomethyl group and the aromatic ring—allows for diverse chemical modifications. For example, the aminomethyl group can be readily functionalized via reductive amination, alkylation, or amide bond formation, while the aromatic ring can undergo further substitution or electronic modulation. Such flexibility is crucial in medicinal chemistry, where iterative optimization is often required to achieve desired biological activity.

The synthesis of 5-1-(aminomethyl)-3-hydroxycyclobutyl-3-methoxybenzene-1,2-diol presents both challenges and opportunities. The cyclobutyl ring necessitates careful stereocontrol during its construction, often requiring advanced synthetic methodologies such as transition-metal-catalyzed cyclizations or intramolecular reactions. Additionally, the introduction of multiple functional groups must be carefully orchestrated to avoid unwanted side reactions. Despite these challenges, recent advances in synthetic organic chemistry have made it increasingly feasible to construct complex molecules like this one with high precision.

Recent studies have highlighted the importance of structural rigidity in drug design, particularly for molecules targeting enzyme active sites or protein-binding pockets. The cyclobutyl ring in 5-1-(aminomethyl)-3-hydroxycyclobutyl-3-methoxybenzene-1,2-diol provides such rigidity, which can improve binding affinity and selectivity. Moreover, computational studies have shown that substituents on the aromatic ring can significantly influence electronic properties and thus modulate biological activity. These insights have guided efforts to optimize derivatives of this compound for specific therapeutic applications.

The potential applications of 5-1-(aminomethyl)-3-hydroxycyclobutyl-3-methoxybenzene-1,2-diol extend across multiple therapeutic areas. Its structural features suggest potential utility in anti-inflammatory agents, where hydroxyl-containing compounds are known to modulate cytokine production and immune cell function. Additionally, the presence of an aminomethyl group could make it relevant for anticancer therapies that involve targeting kinases or other enzyme-driven pathways. Furthermore, its ability to engage multiple biological targets may also position it as a lead compound for central nervous system disorders where polypharmacology is increasingly recognized as a viable strategy.

In conclusion,5-1-(aminomethyl)-3-hydroxycyclobutyl-3-methoxybenzene-1,2-diol (CAS No. 2228786-28-3) represents a promising scaffold for further exploration in pharmaceutical chemistry. Its unique structural features—combining a cyclobutyl ring with substituted benzene rings and an aminomethyl side chain—offer numerous possibilities for biological activity and chemical modification. As research continues to uncover new therapeutic targets and synthetic methodologies,5-1-(aminomethyl)-3-hydroxycyclobutyl-3-methoxybenzene-1,2-diol is likely to remain at the forefront of drug discovery efforts.